Cas no 145-48-2 (9,10-dihydro-1,4-dihydroxy-9,10-dioxoanthracene-2-sulphonic acid)
145-48-2 structure
Product Name:9,10-dihydro-1,4-dihydroxy-9,10-dioxoanthracene-2-sulphonic acid
9,10-dihydro-1,4-dihydroxy-9,10-dioxoanthracene-2-sulphonic acid Chemical and Physical Properties
Names and Identifiers
-
- 9,10-dihydro-1,4-dihydroxy-9,10-dioxoanthracene-2-sulphonic acid
- 1,4-dihydroxy-9,10-dioxoanthracene-2-sulfonic acid
- 1,4-DIHYDROXYANTHRAQUINONE-2-SULFOACID
- 1,4-dihydroxy-9,10-dioxo-9,10-dihydro-anthracene-2-sulfonic acid
- 1,4-Dihydroxyanthraquinone-2-sulfonic acid
- 2-quinizarinsulphonic acid
- 2-sulfoquinizarine
- 2-sulpho-1,4-dihydroxyanthraquinone
- 9,10-Dihydro-1,4-dihydroxy-9,10-dioxo-2-anthracenesulfonic acid
- C.I. Pigment Violet 5
- Helio Fast Rubine 4BLA
- Morocco Maroon X-1550
- quinizarin-2-sulfonic acid
- Quinizarin-3-sulfonic acid
- Quinizarin-3-sulphonic acid
- Quinizarinsulfonic acid
- Rufianic acid
- QUINIZARINSULPHONATE
- 2-Quinizarinsulfonic acid
- 1,4-Dihydroxy-2-sulfoanthraquinone
- 1,4-Dihydroxyanthraquinone-2-sulfonic aci
- 1 ,4-dihydroxyanthraquinone-2-sulfonc acid
- 1,4-dihydroxy-9,10-dioxo-anthracene-2-sulfonic acid
- 3SF26I984L
- C.I. 58055
- Anthracenesulfonic acid, 9,10-dihydro-1,4-dihydroxy-9,10-dioxo-
- 1,4-bis(oxidanyl)-9,10-bis(oxidanylidene)anthracene-2-sulfonic acid
- NSC111951
- EINECS 205-654-2
- 1,4-dihydroxy-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid
- Q2647306
- NS00020586
- NSC 111951
- A808371
- Rufiansaure
- 145-48-2
- 2-Anthracenesulfonic acid, 9,10-dihydro-1,4-dihydroxy-9,10-dioxo-
- FT-0721617
- DTXSID7059729
- NSC-111951
- 2-Anthracenesulfonic acid,10-dihydro-1,4-dihydroxy-9,10-dioxo-
- AI3-50015
- SCHEMBL6848143
- UNII-3SF26I984L
- 1,4-dihydroxy-9,10-dioxo-2-anthracenesulfonic acid
- 1,4-dihydroxy-9,10-dioxo-9,10-dihydroanthracene-2-sulfonicacid
- DTXCID6034714
- FD40633
- CCQSBGJULPBARL-UHFFFAOYSA-N
-
- Inchi： 1S/C14H8O7S/c15-8-5-9(22(19,20)21)14(18)11-10(8)12(16)6-3-1-2-4-7(6)13(11)17/h1-5,15,18H,(H,19,20,21)
- InChI Key： CCQSBGJULPBARL-UHFFFAOYSA-N
- SMILES： S(C1=CC(=C2C(C3C=CC=CC=3C(C2=C1O)=O)=O)O)(=O)(=O)O
Computed Properties
- Exact Mass: 319.99900
- Monoisotopic Mass: 319.999
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 593
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 12
- XLogP3: 2
- Topological Polar Surface Area: 137A^2
Experimental Properties
- Color/Form: Blue needle crystal
- Density: 1.792
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.743
- PSA: 137.35000
- LogP: 2.20070
9,10-dihydro-1,4-dihydroxy-9,10-dioxoanthracene-2-sulphonic acid Security Information
- Hazardous Material transportation number：UN 1789 8/PG 3
- WGK Germany：2
- Safety Instruction： S24/25
- RTECS：MC0560000
9,10-dihydro-1,4-dihydroxy-9,10-dioxoanthracene-2-sulphonic acid Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
9,10-dihydro-1,4-dihydroxy-9,10-dioxoanthracene-2-sulphonic acid Related Literature
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Artem I. Vedernikov,Natalia A. Lobova,Lyudmila G. Kuz’mina,Marina V. Fomina,Yuri A. Strelenko,Judith A. K. Howard,Sergey P. Gromov New J. Chem. 2019 43 3673
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2. 13C nuclear magnetic resonance study of acid–base tautomeric equilibriaLowell M. Schwartz,Robert I. Gelb,Jonathan Mumford-Zisk,Daniel A. Laufer J. Chem. Soc. Perkin Trans. 2 1987 453
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3. Variation in site of lithiation with ring substituent of N?′-aryl-N,N-dimethylureas: application in synthesisKeith Smith,Gamal A. El-Hiti,Amba P. Shukla J. Chem. Soc. Perkin Trans. 1 1999 2305
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Anthony G. Avent,Paul R. Birkett,Harold W. Kroto,Roger Taylor,David R. M. Walton Chem. Commun. 1998 2153
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5. 699. Reaction of pyrylium salts with alkali cyanidesA. T. Balaban,C. D. Nenitzescu J. Chem. Soc. 1961 3566
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